(5-Formylfuran-2-yl)methyl 4-hydroxy-2-methylenebutanoate
Overview
Description
FMHM is a TRAF6 scavenging agent via ubiquitination-dependent mode.
Scientific Research Applications
Anti-Neuroinflammatory Properties
(5-Formylfuran-2-yl)methyl 4-hydroxy-2-methylenebutanoate has been identified as having significant anti-neuroinflammatory effects. A study found that it exhibited pronounced inhibition of nitric oxide production in BV-2 microglial cells, suggesting potential for therapeutic applications in neuroinflammation-related conditions (Li et al., 2012).
Synthesis and Biological Activity
The compound has been synthesized and studied in various contexts. For instance, its synthesis was reported as part of research on pharmacologically active furanobenzo systems and oxygen heterocycles (Vijayakumari et al., 2006). Such research opens doors to exploring its biological activities and potential applications in drug development.
Pharmaceutical Excipient Degradation
In pharmaceutical sciences, the compound has been identified as a degradation product of saccharide- and polysaccharide-based pharmaceutical excipients. This finding is crucial for understanding the stability and safety of pharmaceutical formulations (Douša et al., 2012).
Analgesic and Anti-inflammatory Activities
Research has also explored the analgesic and anti-inflammatory activities of related furan derivatives, which could imply potential therapeutic uses for (5-Formylfuran-2-yl)methyl 4-hydroxy-2-methylenebutanoate in managing pain and inflammation (Khalturina et al., 2011).
properties
CAS RN |
1426543-96-5 |
|---|---|
Product Name |
(5-Formylfuran-2-yl)methyl 4-hydroxy-2-methylenebutanoate |
Molecular Formula |
C11H12O5 |
Molecular Weight |
224.21 |
IUPAC Name |
(5-formylfuran-2-yl)methyl 4-hydroxy-2-methylidenebutanoate |
InChI |
InChI=1S/C11H12O5/c1-8(4-5-12)11(14)15-7-10-3-2-9(6-13)16-10/h2-3,6,12H,1,4-5,7H2 |
InChI Key |
DVEBNONPNBAGBE-UHFFFAOYSA-N |
SMILES |
C=C(CCO)C(=O)OCC1=CC=C(O1)C=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
FMHM; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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